Cas no 2097864-68-9 (N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide)

• Product Name: N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide
• CAS No: 2097864-68-9
• MF: C₁₆H₁₉N₅O₃S
• MW: 361.418761491776
• CID: 5898748
• PubChem ID: 126853360
• Update Time: 2025-06-11

N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide
• N,N-dimethyl-4-[3-(pyridazin-3-ylamino)azetidine-1-carbonyl]benzenesulfonamide
• 2097864-68-9
• AKOS032461574
• F6550-6093
• N,N-dimethyl-4-{3-[(pyridazin-3-yl)amino]azetidine-1-carbonyl}benzene-1-sulfonamide

• Inchi： 1S/C16H19N5O3S/c1-20(2)25(23,24)14-7-5-12(6-8-14)16(22)21-10-13(11-21)18-15-4-3-9-17-19-15/h3-9,13H,10-11H2,1-2H3,(H,18,19)
• InChI Key： LELYDGRZMJWUDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CC(C1)NC1=CC=CN=N1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 361.12086066g/mol
• Monoisotopic Mass: 361.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide

Introduction to N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide (CAS No. 2097864-68-9)

N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2097864-68-9, represents a convergence of multiple chemical moieties that contribute to its potential biological activity. The presence of a benzene ring substituted with a sulfonamide group, coupled with an azetidine core linked to a pyridazine moiety, makes this molecule a subject of intense study in medicinal chemistry.

The compound's structure is characterized by several key functional groups that are known to influence its interactions with biological targets. Specifically, the pyridazin-3-yl group and the aminoazetidine-1-carbonyl moiety are particularly noteworthy. These components have been extensively studied for their roles in modulating various biological pathways, making them attractive for the development of new therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can interact with complex biological systems. N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide stands out as a promising candidate due to its ability to engage with multiple targets simultaneously. This multitarget engagement capability is particularly valuable in the context of drug discovery, where compounds that can modulate several pathways simultaneously often exhibit enhanced therapeutic efficacy.

The sulfonamide group in this compound is known for its versatility in medicinal chemistry. Sulfonamides have been widely used in the development of drugs targeting various diseases, including infectious diseases and cancer. The sulfonamide moiety can act as a hinge binder, facilitating interactions with proteins and enzymes. This property makes N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide a compelling scaffold for further derivatization and optimization.

The azetidine ring is another critical feature of this compound. Azetidines are five-membered heterocyclic compounds that have shown potential in drug development due to their ability to mimic the conformational flexibility of natural amino acids. The incorporation of an azetidine ring into a pharmacophore can enhance binding affinity and selectivity, making it an attractive component for medicinal chemists.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of small molecules. In the case of N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide, computational modeling and molecular dynamics simulations have been employed to elucidate how different parts of the molecule interact with potential biological targets. These studies have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives.

The pyridazine moiety is another key component that has been extensively studied for its pharmacological properties. Pyridazines are six-membered heterocycles that have shown promise in various therapeutic areas, including antiviral and anticancer applications. The presence of a pyridazine ring in N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide suggests that this compound may exhibit similar biological activities.

In conclusion, N,N-dimethyl-4-{3-(pyridazin-3-yl)aminoazetidine-1-carbonyl}benzene-1-sulfonamide (CAS No. 2097864-68-9) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation and development into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.